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Compound of Interest

Compound Name: 8-Chloro-2,6-dimethyl-2-octene

CAS No.: 62812-91-3

Cat. No.: B8790841

Get Quote

Technical Guide: 8-Chloro-2,6-dimethyl-2-octene
Physicochemical Characterization, Synthesis, and
Industrial Application[2][3][4]
Executive Summary
8-Chloro-2,6-dimethyl-2-octene is an acyclic monoterpene halide.[2][3][4] Structurally, it is the

chloride derivative of Citronellol (3,7-dimethyl-6-octen-1-ol), named systematically by reversing

the carbon chain numbering to prioritize the alkene unsaturation at the C2 position.[2][3]

Primary Utility: Electrophilic alkylating agent for constructing complex terpene skeletons.[2]

[3]

Key Application: Synthesis of Methoprene (juvenile hormone analog) and Citronellonitrile

(fragrance intermediate).[2][3]

Regulatory Status: High-production volume chemical; handle with strict VOC and

halogenated waste protocols.[2][3]
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Physicochemical Profile
The following data aggregates experimental values for technical-grade Citronellyl Chloride

(purity >95%), which corresponds to the 8-Chloro-2,6-dimethyl-2-octene isomer.

Table 1: Critical Physical Properties[2][3]
Property Value Conditions / Notes

Boiling Point (Atmospheric) ~210 °C
Extrapolated from reduced

pressure data.[2][3]

Boiling Point (Reduced) 98 – 100 °C @ 14 mmHg (1.87 kPa)

Density 0.932 g/cm³
@ 20 °C (Relative to water at

4°C)

Refractive Index (

)
1.4580 – 1.4600

Characteristic of terminal

chlorides.[2][3]

Molecular Weight 174.71 g/mol Formula:

Flash Point 86 °C (187 °F)
Closed Cup (Combustible

Liquid)

Solubility Insoluble in water
Miscible with EtOH, Ether,

Chloroform.[2][3]

Appearance Colorless to pale yellow liquid
Pungent, sharp terpene odor.

[2][3]

Technical Insight: The density of the chloride (0.932) is significantly higher than its precursor

alcohol, Citronellol (0.855 g/cm³), due to the heavy chlorine atom, facilitating easy phase

separation during aqueous workups.[2][3]
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Synthesis & Production Protocols
The industrial standard for producing 8-Chloro-2,6-dimethyl-2-octene involves the

nucleophilic substitution of Citronellol (3,7-dimethyl-6-octen-1-ol).[2][3] Two primary

methodologies are employed depending on the required isomeric purity and scale.[2][3]

Method A: Thionyl Chloride ( ) Chlorination (Industrial
Scale)
This method is cost-effective but requires careful management of acidic byproducts (

,

).[2][3]

Reagents:

Precursor: Citronellol (1.0 eq)[2][3]

Reagent: Thionyl Chloride (1.1 eq)[2][3]

Catalyst: Pyridine or DMF (Catalytic amount)[2][3]

Solvent: Dichloromethane (DCM) or Toluene[2][3]

Protocol:

Setup: Charge a glass-lined reactor with Citronellol and Pyridine (0.05 eq) in DCM under

atmosphere. Cool to 0–5 °C.[2][3]

Addition: Add

dropwise over 2 hours, maintaining internal temperature

to prevent isomerization or elimination.

Reaction: Allow to warm to room temperature (25 °C) and stir for 4 hours. Monitor by GC

until alcohol conversion is >99%.[2][3]
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Quench: Pour mixture onto crushed ice/water. Neutralize aqueous phase with

.[2][3]

Isolation: Separate organic layer, wash with brine, dry over

, and concentrate under vacuum.

Purification: Distill under high vacuum (0.1 mmHg) to obtain clear oil.

Method B: Appel Reaction (High Purity / Lab Scale)
Uses Triphenylphosphine (

) and Carbon Tetrachloride (

) or Hexachloroacetone to avoid acidic conditions, preserving the double bond geometry.[2][3]

Mechanism: The reaction proceeds via an oxophosphonium intermediate, which undergoes

attack by chloride, inverting the stereocenter at C8 (if chiral).[2][3]

Reaction Pathway & Mechanism
The transformation from Citronellol to 8-Chloro-2,6-dimethyl-2-octene involves the activation

of the hydroxyl group followed by nucleophilic displacement.[2][3]

Precursor Phase Activation Phase

Product Phase

Citronellol
(3,7-Dimethyl-6-octen-1-ol)

Chlorosulfite Ester
(Intermediate)

+ SOCl2
- HCl Ion Pair

[R-OSO] + [Cl-]
Slow Step

8-Chloro-2,6-dimethyl-2-octene
(Citronellyl Chloride)SNi or SN2 Attack

SO2 (Gas) + HCl (Gas)

Click to download full resolution via product page

Caption: Mechanism of Citronellol Chlorination via Thionyl Chloride (SNi/SN2 pathway).[2][3]
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Applications in Drug & Agrochemical
Development[2][3]
A. Insect Growth Regulators (Methoprene Synthesis)
8-Chloro-2,6-dimethyl-2-octene is a "C10-Building Block" used to synthesize Methoprene, a

juvenile hormone analog that prevents mosquito larvae from maturing.[2][3]

Workflow: The chloride undergoes alkylation with a thiophenol or similar nucleophile,

followed by coupling with a C5 fragment (e.g., isopropyl crotonate derivative) to form the C15

backbone of Methoprene.[2][3]

B. Fragrance Synthesis (Citronellonitrile)[2][3]
Reaction: Cyanation of the chloride using NaCN/DMSO.[2][3]

Product:Citronellonitrile (lemon-like odor), used as a stable citrus fragrance in detergents

where Citronellal would degrade.[2][3]

Safety & Handling (SDS Summary)
Hazard Class GHS Category Statement

Skin Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[2][3]

Aquatic Toxicity Category 2
H411: Toxic to aquatic life with

long-lasting effects.[2][3]

Handling Protocols:

Storage: Store under inert gas (

or Ar) at 2–8 °C. The allylic/homoallylic nature makes it susceptible to oxidation and
polymerization over time.[2][3]
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Spill Response: Absorb with vermiculite.[2][3] Do not wash into drains due to high aquatic

toxicity (

< 10 mg/L).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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